Cas no 80126-41-6 (Isocembrol)

Isocembrol structure
Isocembrol structure
Product Name:Isocembrol
CAS No:80126-41-6
MF:C20H34O
MW:290.48336648941
CID:2004005
Update Time:2025-03-10

Isocembrol Chemical and Physical Properties

Names and Identifiers

    • Isocembrol
    • Epiisocembrol
    • 2,7,11-Cyclotetradecatrien-1-ol, 1,7,11-trimethyl-4-(1-methylethyl)-, (1S,2E,4S,7E,11E)-
    • Inchi: 1S/C20H34O/c1-16(2)19-12-11-18(4)9-6-8-17(3)10-7-14-20(5,21)15-13-19/h9-10,13,15-16,19,21H,6-8,11-12,14H2,1-5H3
    • InChI Key: YAPXSYXFLHDPCK-UHFFFAOYSA-N
    • SMILES: CC(C1C=CC(O)(C)CCC=C(C)CCC=C(C)CC1)C

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 447
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Density: 0.875±0.06 g/cm3(Predicted)
  • Boiling Point: 392.7±42.0 °C(Predicted)
  • pka: 14.40±0.70(Predicted)

Isocembrol Production Method

Production Method 1

Reaction Conditions
1.1C:63800-37-3, 3 h, 120°C
Reference
Influence of Technological Parameters on the Isomerization of Geraniol Using Sepiolite
By Fajdek-Bieda, Anna et al, Catalysis Letters, 2020, 150(3), 901-911

Isocembrol Raw materials

Isocembrol Preparation Products

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